Cas no 23861-85-0 (1-(4-isothiocyanatophenyl)-4-methylpiperazine)
23861-85-0 structure
Product Name:1-(4-isothiocyanatophenyl)-4-methylpiperazine
CAS No:23861-85-0
MF:C12H15N3S
MW:233.332600831985
CID:1109567
PubChem ID:13718397
Update Time:2025-04-20
1-(4-isothiocyanatophenyl)-4-methylpiperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-isothiocyanatophenyl)-4-methyl-Piperazine
- 1-(4-isothiocyanatophenyl)-4-methylpiperazine
- 4-(4-Methylpiperazino)-phenyl isothiocyanate
- 1-(4-isothiocyanato-phenyl)-4-methylpiperazine
- 1-(4-isothiocyanato-phenyl)-4-methyl-piperazine
- 23861-85-0
- EN300-12004872
- SCHEMBL517105
- DXXKATNBNNUIAW-UHFFFAOYSA-N
- p-(4-methylpiperazino)phenyl isothiocyanate
- G50660
- DB-328587
-
- Inchi: 1S/C12H15N3S/c1-14-6-8-15(9-7-14)12-4-2-11(3-5-12)13-10-16/h2-5H,6-9H2,1H3
- InChI Key: DXXKATNBNNUIAW-UHFFFAOYSA-N
- SMILES: S=C=NC1C=CC(=CC=1)N1CCN(C)CC1
Computed Properties
- Exact Mass: 233.09885
- Monoisotopic Mass: 233.09866866g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 50.9Ų
Experimental Properties
- PSA: 18.84
1-(4-isothiocyanatophenyl)-4-methylpiperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-12004872-0.05g |
1-(4-isothiocyanatophenyl)-4-methylpiperazine |
23861-85-0 | 0.05g |
$443.0 | 2023-05-25 | ||
| Enamine | EN300-12004872-0.1g |
1-(4-isothiocyanatophenyl)-4-methylpiperazine |
23861-85-0 | 0.1g |
$464.0 | 2023-05-25 | ||
| Enamine | EN300-12004872-0.25g |
1-(4-isothiocyanatophenyl)-4-methylpiperazine |
23861-85-0 | 0.25g |
$485.0 | 2023-05-25 | ||
| Enamine | EN300-12004872-0.5g |
1-(4-isothiocyanatophenyl)-4-methylpiperazine |
23861-85-0 | 0.5g |
$507.0 | 2023-05-25 | ||
| Enamine | EN300-12004872-1.0g |
1-(4-isothiocyanatophenyl)-4-methylpiperazine |
23861-85-0 | 1g |
$528.0 | 2023-05-25 | ||
| Enamine | EN300-12004872-2.5g |
1-(4-isothiocyanatophenyl)-4-methylpiperazine |
23861-85-0 | 2.5g |
$1034.0 | 2023-05-25 | ||
| Enamine | EN300-12004872-5.0g |
1-(4-isothiocyanatophenyl)-4-methylpiperazine |
23861-85-0 | 5g |
$1530.0 | 2023-05-25 | ||
| Enamine | EN300-12004872-10.0g |
1-(4-isothiocyanatophenyl)-4-methylpiperazine |
23861-85-0 | 10g |
$2269.0 | 2023-05-25 | ||
| Enamine | EN300-12004872-50mg |
1-(4-isothiocyanatophenyl)-4-methylpiperazine |
23861-85-0 | 50mg |
$443.0 | 2023-10-03 | ||
| Enamine | EN300-12004872-100mg |
1-(4-isothiocyanatophenyl)-4-methylpiperazine |
23861-85-0 | 100mg |
$464.0 | 2023-10-03 |
1-(4-isothiocyanatophenyl)-4-methylpiperazine Related Literature
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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